molecular formula C10H12FN B15237948 (1R)-1-(2-Fluoro-4-methylphenyl)prop-2-enylamine

(1R)-1-(2-Fluoro-4-methylphenyl)prop-2-enylamine

Cat. No.: B15237948
M. Wt: 165.21 g/mol
InChI Key: SOLNTMCIYSXTOI-SNVBAGLBSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1R)-1-(2-Fluoro-4-methylphenyl)prop-2-enylamine is a chiral amine characterized by a 2-fluoro-4-methylphenyl group attached to a propenylamine backbone. Its stereochemistry (R-configuration at the chiral center) and fluorine substitution confer distinct electronic and steric properties, making it a compound of interest in medicinal chemistry and materials science. The fluorine atom enhances electronegativity and metabolic stability, while the methyl group at the para position influences lipophilicity and steric bulk. The propenylamine chain provides a reactive site for further functionalization, such as in Mannich reactions or as a ligand in coordination chemistry .

Properties

Molecular Formula

C10H12FN

Molecular Weight

165.21 g/mol

IUPAC Name

(1R)-1-(2-fluoro-4-methylphenyl)prop-2-en-1-amine

InChI

InChI=1S/C10H12FN/c1-3-10(12)8-5-4-7(2)6-9(8)11/h3-6,10H,1,12H2,2H3/t10-/m1/s1

InChI Key

SOLNTMCIYSXTOI-SNVBAGLBSA-N

Isomeric SMILES

CC1=CC(=C(C=C1)[C@@H](C=C)N)F

Canonical SMILES

CC1=CC(=C(C=C1)C(C=C)N)F

Origin of Product

United States

Comparison with Similar Compounds

(1R)-1-(2,3-Difluoro-4-methylphenyl)-2-methylpropylamine

This analogue (CAS: N/A; Formula: C₁₁H₁₅F₂N) differs in fluorine substitution (2,3-difluoro vs. 2-fluoro) and the amine backbone (2-methylpropylamine vs. prop-2-enylamine). The 2-methylpropylamine chain introduces greater steric hindrance compared to the propenylamine group, which may reduce conformational flexibility and impact molecular recognition .

(4aR)-1-[(2,3-Difluorophenyl)methyl]-4-hydroxy-4a-methyl-2-oxo-N-[4-(trifluoromethyl)-2-[6-(trifluoromethyl)pyrimidin-4-yl]phenyl]-6,7-dihydro-5H-pyrrolo[1,2-b]pyridazine-3-carboxamide

This pharmaceutical compound (from EP 4,374,877) shares fluorinated aromatic motifs but incorporates a complex heterocyclic framework. The trifluoromethyl groups enhance hydrophobicity and metabolic resistance, while the pyrimidine ring introduces π-π stacking capabilities absent in the simpler propenylamine structure. Such differences highlight the trade-off between simplicity (for synthetic accessibility) and complexity (for target specificity) .

Physicochemical and Spectroscopic Properties

Melting Points and Solubility

  • (1R)-1-(2-Fluoro-4-methylphenyl)prop-2-enylamine: No direct data available, but analogues like (R,R)-Mannich bases (e.g., from ) exhibit melting points ~175–176°C, suggesting similar thermal stability for crystalline derivatives .
  • (1R)-1-(2,3-Difluoro-4-methylphenyl)-2-methylpropylamine: Higher fluorine content likely reduces solubility in polar solvents compared to the mono-fluoro analogue.

Spectroscopic Signatures

  • ¹H NMR : For the target compound, coupling constants (e.g., J = 8–10 Hz for aromatic protons) and chemical shifts (δ ~6.5–7.5 ppm for fluorinated phenyl groups) align with trends observed in fluorinated Mannich bases .
  • FTIR : C=O stretches (~1700 cm⁻¹) and N-H bends (~3300 cm⁻¹) are absent in the propenylamine but prominent in Mannich derivatives, reflecting structural divergence .

Hydrogen Bonding and Crystal Packing

The propenylamine’s primary amine group participates in hydrogen bonding (N–H···O/N interactions), as seen in Etter’s graph-set analysis (). In contrast, trifluoromethylated analogues () rely on hydrophobic interactions and halogen bonding (C–F···π), reducing reliance on H-bond networks .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.